2-(4-chlorophenoxy)-N-((1-(N,N-dimethylsulfamoyl)piperidin-4-yl)methyl)-2-methylpropanamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-[[1-(dimethylsulfamoyl)piperidin-4-yl]methyl]-2-methylpropanamide
• InChI: InChI=1S/C18H28ClN3O4S/c1-18(2,26-16-7-5-15(19)6-8-16)17(23)20-13-14-9-11-22(12-10-14)27(24,25)21(3)4/h5-8,14H,9-13H2,1-4H3,(H,20,23)
• InChI Key: UPGQSNJGHCDDPJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)NCC1CCN(CC1)S(=O)(=O)N(C)C)OC2=CC=C(C=C2)Cl
• Molecular Formula: C18H28ClN3O4S
• Molecular Weight: 418.0 g/mol
• CAS No.: 2034422-11-0

Description

2-(4-chlorophenoxy)-N-((1-(N,N-dimethylsulfamoyl)piperidin-4-yl)methyl)-2-methylpropanamide ( 2034422-11-0) is a chemical compound supplied for non-human research applications. This product is provided with a guaranteed high level of purity and is intended for Research Use Only (RUO). It is not intended for diagnostic, therapeutic, or any other human use. The compound has a molecular formula of C₁₈H₂₈ClN₃O₄S and a molecular weight of 417.95 g/mol . Key identifiers include an InChI key of UPGQSNJGHCDDPJ-UHFFFAOYSA-N and a SMILES representation of ClC1=CC=C(C=C1)OC(C)(C)C(=O)NCC2CCN(CC2)S(=O)(=O)N(C)C . Computed properties include a topological polar surface area of 87.3 Ų and 7 rotatable bonds . The presence of both a chlorophenoxy moiety and a dimethylsulfamoyl piperidine group in its structure suggests potential for use in various medicinal chemistry and drug discovery research programs, particularly as a building block or intermediate in the synthesis of more complex molecules. Researchers can utilize this compound for in vitro studies to investigate its physicochemical properties and potential interactions with biological targets.

Biological Activity

2-(4-chlorophenoxy)-N-((1-(N,N-dimethylsulfamoyl)piperidin-4-yl)methyl)-2-methylpropanamide, with the CAS number 2034356-31-3, is a compound of interest due to its potential biological activities, particularly in the context of cancer treatment. This article explores its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula for this compound is $C_{16}H_{24}ClN_{3}O_{4}S$, with a molecular weight of 389.9 g/mol. The structure features a piperidine ring, a chlorophenoxy group, and a sulfamoyl moiety, which contribute to its biological interactions.

Property	Value
CAS Number	2034356-31-3
Molecular Formula	C₁₆H₂₄ClN₃O₄S
Molecular Weight	389.9 g/mol

Research indicates that this compound acts as an inhibitor of the Mcl-1 oncoprotein, which plays a crucial role in cell survival and apoptosis. By inhibiting Mcl-1, the compound may promote apoptosis in cancer cells, making it a candidate for cancer therapy.

In Vitro Studies

In vitro studies have shown that compounds similar to 2-(4-chlorophenoxy)-N-((1-(N,N-dimethylsulfamoyl)piperidin-4-yl)methyl)-2-methylpropanamide can effectively inhibit Mcl-1 activity. For instance, structure-based drug design has identified small molecules that bind to the Mcl-1 protein, leading to decreased cell viability in various cancer cell lines .

Case Studies

• Acute Myeloid Leukemia (AML) :
  • A study demonstrated that compounds targeting Mcl-1 could significantly reduce the proliferation of AML cells. The inhibition of Mcl-1 led to increased apoptosis rates in these cells .
• Prostate Cancer :
  • Another investigation revealed that Mcl-1 inhibitors could enhance the efficacy of existing chemotherapeutic agents in prostate cancer models. This suggests that 2-(4-chlorophenoxy)-N-((1-(N,N-dimethylsulfamoyl)piperidin-4-yl)methyl)-2-methylpropanamide might be beneficial as an adjunct therapy .

Binding Affinity

The binding affinity of this compound to Mcl-1 has been evaluated using various assays. The Ki values obtained from competitive binding studies indicate a strong interaction with the target protein:

Compound	Ki (nM)
2-(4-chlorophenoxy)-...	0.033 ± 0.025
Control Compound	0.031 ± 0.017

These values suggest that the compound exhibits potent inhibitory effects on Mcl-1, supporting its role as a therapeutic agent.

Selectivity Profile

The selectivity of this compound was assessed against other proteins involved in apoptosis regulation, such as Bcl-xL. The selectivity ratio indicates a preference for Mcl-1 over Bcl-xL, which is advantageous for minimizing off-target effects:

$$\text{Selectivity}=\frac{K_i(\text{Bcl xL})}{K_i(\text{Mcl 1})}$$

This selectivity profile is crucial for developing targeted therapies with reduced side effects.

Q & A

Q. What green chemistry principles apply to scaling up synthesis?

• Methodology :
• Solvent selection : Replace DMF with cyclopentyl methyl ether (CPME) for lower toxicity .
• Catalysis : Use immobilized lipases for ester hydrolysis steps to reduce waste .